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Compound of Interest

Compound Name: Glut-1-IN-4

Cat. No.: B15614990

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationships (SAR)

of potent inhibitors targeting class I glucose transporters (GLUT1, GLUT2, GLUT3, and

GLUT4). As the specific compound "Glut-1-IN-4" is not documented in publicly available

scientific literature, this whitepaper will focus on well-characterized, potent pan-inhibitors of

class I GLUTs, with a primary focus on the clinical candidate KL-11743 and other relevant

compounds.

The aberrant glucose metabolism in cancer cells, often characterized by the overexpression of

GLUTs, presents a compelling therapeutic target. This guide summarizes the key quantitative

data, experimental methodologies, and relevant biological pathways to aid in the ongoing

research and development of novel GLUT inhibitors.

Quantitative Structure-Activity Relationship (SAR)
Data
The development of potent and selective GLUT inhibitors is a significant focus in medicinal

chemistry. Below are tabulated data for key compounds, including the extensively studied pan-
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inhibitor KL-11743.

Table 1: In Vitro Activity of Pan-Class I GLUT Inhibitor KL-11743[1][2][3]

Transporter IC₅₀ (nM)

GLUT1 115

GLUT2 137

GLUT3 90

GLUT4 68

Table 2: Cellular Activity of KL-11743 in HT-1080 Fibrosarcoma Cells[1][3][4]

Assay IC₅₀ (nM)

2-Deoxyglucose (2DG) Transport 87

Glucose Consumption 228

Lactate Secretion 234

Glycolytic ATP Production 127

Table 3: Pharmacokinetic Properties of KL-11743[3]

Species Oral Bioavailability (F%) t₁/₂ (hours)

Mice 15-30% 1.45 - 4.75

Rats 15-30% 2.04 - 5.38

Table 4: Activity of Other Notable GLUT Inhibitors[5]
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Compound Target(s)
IC₅₀ (nM) in hGLUT1
Overexpressing HEK293
cells

BAY-876 GLUT1 2

WZB117 GLUT1 ~120 (in A549 cells)

STF-31 GLUT1 ~1000 (in renal cancer cells)

NV-5440 GLUT1 ~250 (biochemical assay)

Experimental Protocols
Detailed and reproducible experimental protocols are crucial for the evaluation of GLUT

inhibitors. The following are methodologies for key assays cited in the literature.

Protocol 1: Fluorescent 2-NBDG Glucose Uptake Assay (Flow Cytometry)[6][7]

This protocol outlines the measurement of glucose uptake inhibition using the fluorescent

glucose analog 2-NBDG, with analysis by flow cytometry for single-cell resolution.

Cell Seeding: Plate cancer cells (e.g., HT-1080, MCF-7) in a 12-well plate at a density of 2.5

x 10⁵ cells/well and culture overnight.

Glucose Starvation: Wash cells twice with Krebs-Ringer-HEPES (KRH) buffer or phosphate-

buffered saline (PBS) and then incubate in the same buffer for 1-2 hours at 37°C.

Inhibitor Treatment: Prepare dilutions of the test inhibitor and a positive control (e.g.,

Phloretin) in glucose-free medium. Remove the starvation medium and add the inhibitor-

containing medium to the respective wells. Include a vehicle control (e.g., DMSO). Incubate

for 1-2 hours at 37°C.

2-NBDG Incubation: Add 2-NBDG to each well to a final concentration of 200 µM and

incubate for 30 minutes at 37°C.

Cell Harvesting: Detach cells using trypsin-EDTA, neutralize with complete medium, and

transfer the cell suspension to FACS tubes.
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Flow Cytometry Analysis: Analyze the cells on a flow cytometer, exciting at 488 nm. Quantify

the mean fluorescence intensity to determine the level of 2-NBDG uptake.

Data Analysis: Normalize the mean fluorescence intensity of inhibitor-treated cells to the

vehicle control to calculate the percentage of inhibition.

Protocol 2: Radiometric ³H-2-Deoxyglucose (³H-2-DG) Uptake Assay[6]

This classic method provides a highly sensitive measurement of glucose uptake.

Cell Seeding: Seed cells in a 24-well plate and grow to near confluency.

Glucose Starvation: Wash cells twice with KRH buffer and incubate in KRH buffer for 1-2

hours at 37°C.

Inhibitor Treatment: Add the test inhibitor or a positive control (e.g., Cytochalasin B) to the

wells and incubate for 30 minutes at 37°C. Include a vehicle control.

³H-2-DG Uptake: Initiate glucose uptake by adding ³H-2-DG (final concentration ~0.5

µCi/mL) to each well. Incubate for 5-10 minutes at 37°C.

Stopping the Reaction: Stop the uptake by rapidly aspirating the medium and washing the

cells three times with ice-cold PBS.

Cell Lysis: Lyse the cells by adding 0.1 M NaOH to each well and incubating for at least 30

minutes at room temperature.

Scintillation Counting: Transfer the cell lysates to scintillation vials, add scintillation cocktail,

and measure radioactivity using a scintillation counter.

Data Analysis: Determine the counts per minute (CPM) for each sample. Normalize the CPM

of the inhibitor-treated samples to the vehicle control to calculate the percentage of inhibition.

Signaling Pathways and Experimental Workflows
The inhibition of GLUT1 can have profound effects on various cellular signaling pathways. The

following diagrams, generated using the DOT language, illustrate these relationships and a

typical experimental workflow.
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Experimental Workflow for GLUT Inhibitor Screening

1. Cell Seeding 2. Glucose Starvation 3. Inhibitor Treatment 4. Labeled Glucose Analog Incubation
(2-NBDG or ³H-2-DG)

5. Measurement
(Flow Cytometry or Scintillation)

6. Data Analysis
(% Inhibition, IC₅₀)

Click to download full resolution via product page

Caption: General workflow for a glucose uptake inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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